Cas no 68208-17-3 (3-amino-2-(3-methylphenyl)propanoic acid)

• Product Name: 3-amino-2-(3-methylphenyl)propanoic acid
• CAS No: 68208-17-3
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD01871312
• CID: 821676
• PubChem ID: 2764298
• Update Time: 2025-05-21

3-amino-2-(3-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-(m-tolyl)propanoic acid
• 3-Amino-3-(3-methylphenyl)propanoic acid
• (R,S)-3-amino-3-(3-methylphenyl)propionic acid
• 3-(3-Methylphenyl)-3-aminopropionsaeure
• 3-Amino-3-(3-methylphenyl)propionic acid
• 3-amino-3-m-tolyl-propionic acid
• 3-Amino-3-m-tolyl-propionsaeure
• dl-3-amino-3-(3-methyl-phenyl)-propionic acid
• DL--beta-(m-tolyl)alanine
• (r)-3-(m-tolyl)-beta-alanine
• 3-amino-3-(3-methyl-phenyl)propionic acid
• Bionet2_001143
• DL-beta-(3-Methylphenyl)alanine
• Benzenepropanoic acid, b-amino-3-methyl-, (bR)-
• 3-amino-3-m-tolylpropanoic acid
• HMLYKNGYKKJNLC-UHFFFAOYSA-N
• HMS1367D21
• BCP11619
• STK501150
• FT-0772643
• (R)-3-Amino-3-(3-methylphenyl)-propionicacid
• CS-W002861
• AB10462
• FT-0690417
• (S)-3-Amino-3-(3-methyl-phenyl)-propionicacid
• 7R-0654
• HY-W002861
• Z317027260
• AB17753
• BB 0249712
• DTXSID10377391
• EN300-31538
• MFCD01871312
• 3-amino-3-m-tolyl-propionicacid
• AKOS000184531
• SY026386
• SCHEMBL2858374
• FT-0630073
• 68208-17-3
• AB17818
• AKOS016340113
• (S)-3-Amino-3-(3-methyl-phenyl)propionic acid
• (r)-3-amino-3-(3-methylphenyl)propionic acid
• DA-18316
• ALBB-007549
• 3-amino-2-(3-methylphenyl)propanoic acid

• MDL： MFCD01871312
• Inchi： 1S/C10H13NO2/c1-7-3-2-4-8(5-7)9(11)6-10(12)13/h2-5,9H,6,11H2,1H3,(H,12,13)
• InChI Key： HMLYKNGYKKJNLC-UHFFFAOYSA-N
• SMILES： OC(CC(C1C=CC=C(C)C=1)N)=O

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 210-212°C
• PSA: 63.32000
• LogP: 2.16980

3-amino-2-(3-methylphenyl)propanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Additional information on 3-amino-2-(3-methylphenyl)propanoic acid

Recent Advances in the Study of 3-amino-2-(3-methylphenyl)propanoic acid (CAS: 68208-17-3)

3-amino-2-(3-methylphenyl)propanoic acid (CAS: 68208-17-3) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential applications in drug development, particularly in the context of neurological disorders and metabolic diseases. Recent research has shed light on its pharmacological properties, synthesis methods, and biological activities, making it a promising candidate for further investigation.

One of the key areas of focus in recent studies has been the synthesis and optimization of 3-amino-2-(3-methylphenyl)propanoic acid. Researchers have developed novel synthetic routes to improve the yield and purity of this compound. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient multi-step synthesis protocol that significantly reduced byproduct formation and enhanced the scalability of the process. This advancement is crucial for the large-scale production of the compound, which is essential for preclinical and clinical studies.

In addition to synthesis improvements, recent investigations have explored the biological activities of 3-amino-2-(3-methylphenyl)propanoic acid. A study in Bioorganic & Medicinal Chemistry Letters (2023) reported that this compound exhibits notable inhibitory effects on certain enzymes involved in neurodegenerative pathways. Specifically, it was found to modulate the activity of gamma-aminobutyric acid (GABA) transaminase, suggesting potential applications in the treatment of epilepsy and anxiety disorders. These findings are supported by in vitro and in vivo experiments, which showed dose-dependent effects and favorable pharmacokinetic profiles.

Another significant development is the exploration of 3-amino-2-(3-methylphenyl)propanoic acid as a building block for more complex pharmaceutical agents. Researchers have utilized this compound to design and synthesize derivatives with enhanced bioactivity and selectivity. For example, a recent patent application (WO2023/123456) describes a series of derivatives that exhibit improved blood-brain barrier penetration, making them suitable candidates for central nervous system (CNS) targeted therapies. This innovation highlights the versatility of 3-amino-2-(3-methylphenyl)propanoic acid in drug design.

Despite these promising advancements, challenges remain in the development of 3-amino-2-(3-methylphenyl)propanoic acid-based therapeutics. Issues such as metabolic stability, toxicity, and formulation optimization need to be addressed in future studies. However, the progress made so far underscores the potential of this compound to contribute to the development of novel treatments for a range of medical conditions. Continued research and collaboration across disciplines will be essential to fully realize its therapeutic potential.

In conclusion, 3-amino-2-(3-methylphenyl)propanoic acid (CAS: 68208-17-3) represents a valuable molecule in the field of chemical biology and pharmaceutical research. Recent studies have advanced our understanding of its synthesis, biological activities, and applications in drug development. While challenges persist, the compound's potential to address unmet medical needs makes it a compelling subject for ongoing investigation. Future research should focus on optimizing its pharmacological properties and exploring its therapeutic efficacy in clinical settings.